Cas no 2138141-89-4 (4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid)

• Product Name: 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• CAS No: 2138141-89-4
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• CID: 5972747
• PubChem ID: 132314023
• Update Time: 2025-11-01

4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034069719
• 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• Z2887848181
• EN300-658285
• 2138141-89-4
• 4-(4-bromophenyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H22BrNO4/c26-17-11-9-16(10-12-17)23(13-14-24(28)29)27-25(30)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,27,30)(H,28,29)
• InChI Key： NQQQYEMLPSIYRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322g/mol
• Monoisotopic Mass: 479.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

Introduction to 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 2138141-89-4)

4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid, identified by its CAS number 2138141-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural framework, incorporating both bromophenyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, which endows it with distinct chemical and biological properties. Its molecular structure, characterized by a butanoic acid backbone, serves as a versatile scaffold for further derivatization and functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The significance of 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of the bromophenyl moiety enhances its reactivity, allowing for various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in constructing complex molecular architectures. On the other hand, the Fmoc group is a cornerstone in peptide synthesis, serving as an orthogonal protecting group for amino acids. This dual functionality makes the compound an attractive building block for designing hybrid molecules that combine the advantages of both aromatic and heterocyclic systems.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, researchers have demonstrated its role in the construction of peptidomimetics, where the butanoic acid moiety can be modified to mimic peptide bonds while maintaining bioactivity. The fluorenylmethoxycarbonyl group not only facilitates controlled deprotection during peptide synthesis but also imparts fluorescence properties, enabling applications in biochemical assays and imaging techniques. These features position 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid as a key intermediate in the development of next-generation therapeutics.

In the realm of drug discovery, this compound has been explored for its potential as an inhibitor or modulator of various biological targets. The bromophenyl ring can interact with specific binding pockets in enzymes or receptors, while the Fmoc-protected amino group allows for selective functionalization. Such interactions have been investigated in the context of kinases, which are critical targets in oncology and inflammatory diseases. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them promising candidates for further pharmacological development.

The structural versatility of 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid also extends to material science applications. Its ability to undergo polymerization or copolymerization with other monomers has been explored for creating novel polymeric materials with tailored properties. These materials could find applications in biodegradable scaffolds for tissue engineering or high-performance coatings with enhanced durability and functionality. The combination of aromatic and heterocyclic components in its structure contributes to unique mechanical and thermal characteristics, broadening its utility beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 2138141-89-4 involves multi-step organic transformations that showcase modern synthetic strategies. Key steps include bromination of phenyl derivatives, nucleophilic substitution to introduce the fluorenylmethoxycarbonyl group, and subsequent elongation of the carbon chain via Grignard reactions or other carbon-carbon bond-forming techniques. These synthetic routes highlight the compound's role as a testbed for developing innovative methodologies in organic synthesis.

The growing interest in this compound is also reflected in recent scientific literature. Several research groups have published articles detailing novel derivatives and their biological activities. For example, modifications to the fluorenylmethoxycarbonyl group have led to compounds with improved solubility and bioavailability, while alterations to the bromophenyl moiety have uncovered new binding interactions with therapeutic targets. These studies underscore the dynamic nature of research involving 4-(4-Bromophenyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid and its potential to drive future discoveries.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications into areas such as immunotherapy and neurodegenerative diseases. The ability to modify both functional groups allows for fine-tuning of physicochemical properties, enabling targeting specific disease mechanisms. Additionally, advances in computational chemistry and machine learning are being leveraged to predict new derivatives with enhanced efficacy and reduced side effects.

In conclusion,CAS No 2138141-89-4 represents a multifaceted compound with significant potential across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features—combining a bromophenyl ring with an Fmoc-protected amino group—make it a valuable tool for designing innovative therapeutics and functional materials. As research continues to uncover new applications and synthetic strategies, 4-(4-Bromophenyl)-(9H-fluoren-9-ylmethoxyca
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